Cas no 797770-01-5 (1H-Benzimidazole-5-carboxamide,2,3-dihydro-1,3-dimethyl-2-oxo-)

• Product name: 1H-Benzimidazole-5-carboxamide,2,3-dihydro-1,3-dimethyl-2-oxo-
• CAS No: 797770-01-5
• MF: C₁₀H₁₁N₃O₂
• MW: 0
• CID: 556662
• PubChem ID: 1091852

1H-Benzimidazole-5-carboxamide,2,3-dihydro-1,3-dimethyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-5-carboxamide,2,3-dihydro-1,3-dimethyl-2-oxo-
• 1H-Benzimidazole-5-carboxamide,2,3-dihydro-1,3-dimethyl-2-oxo-(9CI)
• ChemDiv2_002770
• 1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazole-5-carboxamide
• BDBM50032913
• AKOS001788033
• HMS1376N20
• SCHEMBL23846427
• 4uyd
• 797770-01-5
• CHEMBL1487662
• SDCCGMLS-0040311.P002
• HMS2483G18
• Q27076394
• BAS 08314227
• MLS000100042
• 1,3-dimethyl-2-oxobenzimidazole-5-carboxamide
• PMID25408830C1
• V1T
• compound 1 [PMID: 25408830]
• 1,3-Dimethyl-2-oxo-2,3-dihydro-1H-benzo[d]imidazole-5-carboxamide
• SMR000081748
• GTPL7809

• Inchi： InChI=1S/C10H11N3O2/c1-12-7-4-3-6(9(11)14)5-8(7)13(2)10(12)15/h3-5H,1-2H3,(H2,11,14)
• InChI Key： BRBLVCVSNVSPMT-UHFFFAOYSA-N
• SMILES： CN1C2=C(C=C(C=C2)C(=O)N)N(C1=O)C

Computed Properties

• Exact Mass: 205.085
• Monoisotopic Mass: 205.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 66.6Ų